Cas no 661460-80-6 (Cholestan-16-ol, 3,26-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,(3b,5a,16a,25R)-)

• Product Name: Cholestan-16-ol, 3,26-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,(3b,5a,16a,25R)-
• CAS No: 661460-80-6
• MF: C₃₉H₇₆O₃Si₂
• MW: 649.18995475769
• CID: 1703495
• Update Time: 2024-08-31

Cholestan-16-ol, 3,26-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,(3b,5a,16a,25R)- Chemical and Physical Properties

Names and Identifiers

• Cholestan-16-ol, 3,26-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-,(3b,5a,16a,25R)-
• Cholestan-16-ol, 3,26-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3β,5α,16α,25R)- (9CI)

• Inchi： 1S/C39H76O3Si2/c1-27(26-41-43(11,12)36(3,4)5)16-15-17-28(2)35-34(40)25-33-31-19-18-29-24-30(42-44(13,14)37(6,7)8)20-22-38(29,9)32(31)21-23-39(33,35)10/h27-35,40H,15-26H2,1-14H3/t27-,28-,29+,30+,31-,32+,33+,34-,35+,38+,39+/m1/s1
• InChI Key： QINBKNQYQKFSFT-BFAFRGIWSA-N
• SMILES： [C@@H]1(O[Si](C(C)(C)C)(C)C)C[C@@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CCC[C@@H](C)CO[Si](C(C)(C)C)(C)C)[C@H](O)C3)CC2

Computed Properties

• Exact Mass: 648.53358

Experimental Properties

• Density: 0.96±0.1 g/cm3(Predicted)
• Melting Point: 76-78 °C
• Boiling Point: 609.2±20.0 °C(Predicted)
• PSA: 38.69
• pka: 15.19±0.70(Predicted)